3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one

• IUPAC Name: 3-[(benzylamino)methyl]-7-methoxy-1H-quinolin-2-one
• InChI: InChI=1S/C18H18N2O2/c1-22-16-8-7-14-9-15(18(21)20-17(14)10-16)12-19-11-13-5-3-2-4-6-13/h2-10,19H,11-12H2,1H3,(H,20,21)
• InChI Key: NDKHGKBLIUQHRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CNCC3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

The compound “3-(Benzylamino-methyl)-7-methoxy-1H-quinolin-2-one” is a complex organic molecule. It likely contains a quinolinone structure, which is a type of heterocyclic compound. The benzylamino-methyl group suggests the presence of a benzyl group (a benzene ring attached to a methylene group) and an amino group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The quinolinone structure would contain a fused benzene and pyridine ring, and the benzylamino-methyl group would be attached at the 3-position.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzylamino group might participate in reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds like benzylamine are colorless, water-soluble liquids.

Scientific Research Applications

Anticancer Potential

• Benzylamino-methyl quinolinone has shown promise as an anticancer agent. .

Anti-Inflammatory Activity

• The compound exhibits anti-inflammatory effects. .

Antimicrobial Properties

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Neuroprotective Effects

• The compound has been studied for its neuroprotective properties. .

Analgesic and Anti-Nociceptive Actions

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Chemical Biology and Medicinal Chemistry

• Scientists are intrigued by the compound’s unique structure and reactivity. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the context in which it is used. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and how it is used. For example, similar compounds like methyl benzoate are classified as combustible liquids and can be harmful if swallowed.